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Compound Name: GSK264220A

Cat. No.: B1672373

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK264220A is a potent inhibitor of endothelial lipase (LIPG) and lipoprotein lipase (LPL), with
IC50 values of 0.13 uM and 0.10 uM, respectively. Contrary to potential initial hypotheses,
GSK264220A's primary mechanism of action is not the inhibition of the RIPK2 signaling
pathway, but rather the disruption of lipid metabolism. In the context of oncology, particularly
breast cancer, the role of lipid metabolism in supporting rapid tumor growth and proliferation is
a critical area of investigation.

Recent studies have highlighted that breast cancer cells are highly dependent on the uptake of
extracellular lipids for their growth. Endothelial lipase (LIPG) is a key enzyme in this process,
facilitating the import of lipid precursors necessary for the synthesis of intracellular lipids. LIPG
is found to be highly expressed across all breast cancer subtypes, making it a compelling
therapeutic target. Inhibition of LIPG has been shown to decrease the proliferation of breast
cancer cells, suggesting that compounds like GSK264220A could serve as valuable research
tools and potential therapeutic agents.

These application notes provide a comprehensive guide for the use of GSK264220A in breast
cancer cell line research, focusing on its role as a lipase inhibitor. Detailed protocols for in vitro
assays are provided to enable researchers to investigate its effects on cell viability and relevant
signaling pathways.
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Mechanism of Action: Inhibition of Endothelial

Lipase

GSK264220A exerts its effects by inhibiting endothelial lipase (LIPG), a key enzyme in the
metabolic reprogramming of cancer cells. This inhibition disrupts the supply of essential lipid
precursors required for the rapid proliferation of breast cancer cells.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for GSK264220A in
Breast Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672373#how-to-use-gsk264220a-in-breast-cancer-
cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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